Cas no 1049777-13-0 (4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride)

• Product Name: 4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride
• CAS No: 1049777-13-0
• MF: C₁₇H₁₈ClN₃O₂S
• MW: 363.861721515656
• CID: 3110075
• PubChem ID: 16243148
• Update Time: 2025-05-23

4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 345898
• Z56950576
• ZRB77713
• 1049777-13-0
• AKOS034467757
• SR-01000048039-1
• 4-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-aminehydrochloride
• CS-0220686
• G20329
• SR-01000048039
• EN300-07283
• 4-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethylpyrrol-3-yl]-1,3-thiazol-2-amine;hydrochloride
• 4-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride
• 4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride

• Inchi： 1S/C17H17N3O2S.ClH/c1-10-7-13(14-9-23-17(18)19-14)11(2)20(10)12-3-4-15-16(8-12)22-6-5-21-15;/h3-4,7-9H,5-6H2,1-2H3,(H2,18,19);1H
• InChI Key： WLFKOUREAICPEH-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(=C1)C1C=C(C)N(C2C=CC3=C(C=2)OCCO3)C=1C

Computed Properties

• Exact Mass: 363.0808257Da
• Monoisotopic Mass: 363.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Melting Point: NA

4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl-1,3-thiazol-2-amine Hydrochloride

CAS No. 1049777-13-0: Structural and Functional Analysis of 4-(1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine Hydrochloride

The compound 4-(1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrol-3-yl)-1,3-thiazol-2-amine Hydrochloride (CAS No. 1049777-13-0) represents a structurally complex organic molecule with potential applications in pharmaceutical and materials science research. Its core architecture integrates multiple heterocyclic systems—specifically a thiazole, a pyrrole, and a benzodioxane moiety—each contributing distinct physicochemical properties. The hydrochloride salt form enhances its solubility in aqueous environments while maintaining the integrity of the parent scaffold. Recent studies highlight the importance of such hybrid structures in modulating enzyme activity and receptor interactions.

The benzodioxane ring system, present as the 6-substituent on the pyrrole core, is a well-established pharmacophore in drug design. This aromatic-heterocyclic fusion provides electron-rich regions that facilitate hydrogen bonding and π–π stacking interactions with biological targets. Notably, derivatives containing this motif have demonstrated activity against G protein-coupled receptors (GPCRs) and kinases. The 2,5-dimethyl substitution on the pyrrole ring introduces steric bulk that may influence conformational flexibility and metabolic stability.

The thiazole heterocycle (thiazol) in this compound is a five-membered ring containing sulfur and nitrogen atoms. This structural element is prevalent in antibiotics (e.g., thiamphenicol) and antifungal agents due to its ability to chelate metal ions essential for enzymatic function. In the context of this molecule, the thiazole serves as a bridging unit between the benzodioxane-substituted pyrrole and the amine functionality at position 4. Computational studies suggest that this arrangement creates a rigid scaffold with optimal spatial orientation for target engagement.

The hydrochloride salt form of this compound is particularly significant for its enhanced solubility profile compared to the free base form. Salt formation with hydrochloric acid neutralizes the basic amine group at position 2 of the thiazole ring (N_H). This protonation increases polarity while preserving molecular rigidity—a critical factor in maintaining binding affinity to protein targets. Recent advances in solid-state chemistry have demonstrated that such salt forms can improve crystallinity without compromising biological activity.

Synthetic approaches to this compound typically involve multistep heterocycle coupling strategies. The pyrrole core can be constructed via Huisgen-type cycloadditions or condensation reactions between α-amino ketones and aldehydes. Subsequent functionalization of the benzodioxane ring requires careful control of oxidation states to preserve aromaticity while introducing substituents at specific positions. The final thiazole formation step often employs thiourea derivatives under acidic conditions to ensure regioselectivity.

In terms of biological evaluation, preliminary assays have shown that compounds bearing similar structural motifs exhibit moderate inhibitory activity against tyrosine kinases involved in cancer progression. The presence of both electron-rich (benzodioxane) and electron-deficient (thiazole) regions creates an ideal electronic distribution for interacting with hydrophobic pockets in enzyme active sites. Docking simulations predict favorable interactions between this scaffold and ATP-binding domains through hydrogen bonding via the amine group and hydrophobic contacts via aromatic rings.

The integration of multiple heterocyclic systems into a single molecular framework offers unique advantages over traditional single-ring compounds. For instance, the combination of pyrrole's basicity with thiazole's electrophilicity creates an intramolecular charge transfer system that may enhance binding affinity through electrostatic complementarity with target proteins. Additionally, these fused systems often demonstrate improved metabolic stability compared to linear analogs due to their reduced susceptibility to enzymatic cleavage.

In materials science applications, compounds containing both benzodioxane and thiazole moieties have shown promise as components in organic light-emitting diodes (OLEDs). The conjugated π-electron system spanning these heterocycles enables efficient charge transport properties while maintaining good thermal stability—a critical requirement for optoelectronic devices operating under ambient conditions.

Clinical translation remains an area requiring further investigation for molecules like CAS No. 1049777-13-0. While preclinical data from high-throughput screening campaigns suggest potential therapeutic utility against specific disease targets, comprehensive toxicity profiling is necessary before advancing into human trials. Current research efforts focus on optimizing synthetic yields through microwave-assisted protocols while minimizing byproduct formation during purification steps.

Analytical characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming both structural integrity and purity standards for this compound. These methods verify key features including: (a) complete saturation of all carbon-carbon double bonds within the benzodioxane ring; (b) proper protonation state of the amine functionality; and (c) absence of intermolecular aggregation phenomena that could compromise solution-phase behavior.

Ongoing research continues to explore structure–activity relationships by systematically modifying substituents on each heterocyclic component while monitoring changes in biological potency using cell-based assays combined with computational modeling tools like molecular dynamics simulations.